SVS-1 peptide acetate

• Molecular Formula: C97H183N27O19
• Molecular Weight: 2031.7 g/mol
• InChI: InChI=1S/C97H183N27O19/c1-54(2)72(115-81(127)62(106)34-16-24-44-98)90(136)109-64(36-18-26-46-100)83(129)117-74(56(5)6)92(138)111-67(39-21-29-49-103)85(131)119-77(59(11)12)94(140)113-69(41-23-31-51-105)87(133)121-78(60(13)14)97(143)124-53-33-43-71(124)96(142)123-52-32-42-70(123)88(134)122-79(61(15)125)95(141)114-68(40-22-30-50-104)86(132)120-76(58(9)10)93(139)112-66(38-20-28-48-102)84(130)118-75(57(7)8)91(137)110-65(37-19-27-47-101)82(128)116-73(55(3)4)89(135)108-63(80(107)126)35-17-25-45-99/h54-79,125H,16-53,98-106H2,1-15H3,(H2,107,126)(H,108,135)(H,109,136)(H,110,137)(H,111,138)(H,112,139)(H,113,140)(H,114,141)(H,115,127)(H,116,128)(H,117,129)(H,118,130)(H,119,131)(H,120,132)(H,121,133)(H,122,134)/t61-,62+,63+,64+,65+,66+,67+,68+,69+,70+,71?,72+,73+,74+,75+,76+,77+,78+,79?/m1/s1
• InChIKey: KABFJQSBTNRVGD-GAKCROSDSA-N

SVS-1 Peptide Acetate: Engineered Membrane-Active Anticancer Peptide

SVS-1 peptide acetate (CAS 1370453-04-5) is a de novo designed 18-residue cationic amphiphilic anticancer peptide with the sequence Lys-Val-Lys-Val-Lys-Val-Lys-Val-D-Pro-Pro-Thr-Lys-Val-Lys-Val-Lys-Val-Lys-NH₂ (KVKVKVKV-DPro-PTKVKVKVK-NH₂) and molecular weight of 2031.66 Da (free base) [1]. The peptide adopts an amphiphilic β-hairpin conformation selectively upon binding to negatively charged cancer cell membranes, while remaining unfolded and inactive in aqueous solution and at the surface of normal cells [2]. SVS-1 peptide acetate is the salt form (acetate counterion) commonly supplied for research applications to enhance aqueous solubility and handling characteristics [1].

1

Designed β-hairpin peptide probe for cancer cell membrane models

2

Anionic membrane-dependent folding and activation

3

Acetate salt form for aqueous handling in research workflows

• [1] PeptideDB. SVS-1 peptide. CAS: 1370453-04-5. Accessed 2026. View Source
• [2] Sinthuvanich C, Veiga AS, Gupta K, Gaspar D, Blumenthal R, Schneider JP. Anticancer β-hairpin peptides: membrane-induced folding triggers activity. J Am Chem Soc. 2012;134(14):6210-6217. View Source

Why SVS-1 Peptide Acetate Cannot Be Substituted

Despite structural similarities to other cationic membrane-active peptides such as lactoferricin-derived sequences or (KLAKLAK)₂-based antimicrobial peptides, SVS-1 peptide acetate possesses a distinct mechanism-of-action that precludes functional substitution. Unlike conventional antimicrobial peptides (AMPs) that require complete neutralization of membrane surface charge before exerting lytic effects, SVS-1 induces cell death prior to achieving full charge neutralization—a kinetic distinction that fundamentally alters its activity profile against cancer cells relative to normal cells [1]. Additionally, the D-Pro-Pro turn motif engineered into SVS-1 confers a precise β-hairpin folding geometry that is absent in linear or α-helical anticancer peptides, and this structural feature is essential for the peptide's membrane-induced folding selectivity [2]. Generic substitution with alternative cationic amphiphilic peptides (e.g., KLAK-based sequences or lactoferricin fragments) would eliminate these design-defined functional advantages and potentially introduce uncharacterized off-target cytotoxicity profiles.

Mechanism mismatch

Lytic activity before charge neutralization may not transfer to conventional AMPs that require full surface charge compensation.

Structural design specificity

D-Pro-Pro turn-engineered β-hairpin geometry is absent in linear or α-helical peptides, altering folding-dependent selectivity.

Off-target cytotoxicity profile unknown

Generic substitution with other cationic amphiphilic peptides may introduce uncharacterized cytotoxicity patterns.

• [1] Gaspar D, Veiga AS, Sinthuvanich C, Schneider JP, Castanho MARB. Anticancer peptide SVS-1: efficacy precedes membrane neutralization. Biochemistry. 2012;51(32):6263-6265. View Source
• [2] Sinthuvanich C, Veiga AS, Gupta K, Gaspar D, Blumenthal R, Schneider JP. Anticancer β-hairpin peptides: membrane-induced folding triggers activity. J Am Chem Soc. 2012;134(14):6210-6217. View Source

SVS-1 Peptide Acetate: Differentiation Evidence

Membrane-Induced Folding Selectivity

SVS-1 remains unfolded and inactive in aqueous solution but undergoes folding into an amphiphilic β-hairpin structure exclusively upon contact with negatively charged cancer cell membranes. In contrast, conventional cationic amphiphilic peptides (e.g., lactoferricin, magainin, cecropin, and KLAK-based peptides) exhibit partial folding or constitutive amphiphilic conformations in aqueous environments, reducing their membrane-selectivity window [1]. Circular dichroism spectroscopy demonstrates that SVS-1 displays minimal α-helical or β-sheet content in phosphate buffer, whereas comparator AMPs show significant pre-formed secondary structure in solution [1]. This conditional folding mechanism constitutes a design-defined differentiation that enhances the therapeutic index.

Folding selectivity

Class-level inference

Unfolded in solution; β-hairpin only on anionic membranes vs. partial folding of conventional AMPs

Supports membrane-selective folding research

CD spectroscopy in phosphate buffer

Evidence Dimension	Conditional folding selectivity
Target Compound Data	Remains unfolded in aqueous solution; folds into β-hairpin only upon binding to anionic (cancer-mimetic) membranes
Comparator Or Baseline	Conventional cationic amphiphilic anticancer/antimicrobial peptides (lactoferricin, magainin, cecropin, KLAK peptides): exhibit partial folding in aqueous environments
Quantified Difference	Binary folding state difference (unfolded vs. partially folded in solution) rather than continuous variable
Conditions	Circular dichroism spectroscopy in phosphate buffer (pH 7.4) and in presence of anionic lipid vesicles (POPC/POPG mixtures)

Why This Matters

This conditional folding mechanism reduces non-specific membrane interactions in circulation and at normal cell surfaces, translating to improved selectivity and reduced off-target toxicity—a key procurement criterion for researchers requiring cancer-specific lytic agents.

• [1] Sinthuvanich C, Veiga AS, Gupta K, Gaspar D, Blumenthal R, Schneider JP. Anticancer β-hairpin peptides: membrane-induced folding triggers activity. J Am Chem Soc. 2012;134(14):6210-6217. View Source

Efficacy Before Charge Neutralization

SVS-1 induces cell death before achieving complete neutralization of the membrane surface charge, whereas conventional antimicrobial peptides (AMPs) require full charge neutralization as a prerequisite for lytic activity [1]. Zeta potential analyses using model membrane systems and live cancer cells demonstrate that SVS-1-mediated membrane disruption initiates when the membrane retains substantial residual negative charge (net negative zeta potential persists during lytic phase), while AMP comparators such as lactoferricin and melittin require charge neutralization (zeta potential approaching zero) before pore formation [1]. This kinetic distinction is a direct consequence of SVS-1's engineered β-hairpin folding mechanism.

Efficacy timing

Class-level inference

Lytic activity initiates before full charge neutralization; net negative zeta potential persists

Supports kinetic-mechanism endpoint review

Zeta potential on PC/PS vesicles, A549 cells

Evidence Dimension	Timing of lytic efficacy relative to membrane charge neutralization
Target Compound Data	Cell death occurs before complete charge neutralization; net negative zeta potential persists during lytic phase
Comparator Or Baseline	Conventional AMPs (e.g., lactoferricin, melittin): require full charge neutralization (zeta potential approaching zero) before lytic activity initiates
Quantified Difference	Qualitative kinetic distinction rather than numeric fold-difference; SVS-1 lytic activity initiates at higher residual negative surface charge than AMP comparators
Conditions	Zeta potential measurements of PC/PS (phosphatidylcholine/phosphatidylserine) lipid vesicles and live A549 lung carcinoma cells at varying peptide:lipid ratios

Why This Matters

This mechanism enables SVS-1 to kill cancer cells at lower membrane-occupancy thresholds than conventional AMPs, potentially reducing the peptide dose required for efficacy and minimizing non-specific membrane perturbation at therapeutic concentrations.

• [1] Gaspar D, Veiga AS, Sinthuvanich C, Schneider JP, Castanho MARB. Anticancer peptide SVS-1: efficacy precedes membrane neutralization. Biochemistry. 2012;51(32):6263-6265. View Source

Selectivity Index: Cancer vs. Normal Cells

SVS-1 demonstrates quantifiable preferential cytotoxicity toward cancer cells relative to non-cancerous human cells [1]. Against A549 lung carcinoma cells, SVS-1 exhibits an IC₅₀ of 5-10 μM, with comparable or lower IC₅₀ values observed for KB epidermal carcinoma, MCF-7 breast carcinoma, and MDA-MB-436 breast carcinoma cell lines [2]. Critically, cytotoxicity toward non-cancerous human cells—including HUVEC (human umbilical vein endothelial cells) and human erythrocytes—is low, with minimal hemolysis observed at concentrations that produce >50% cancer cell death [1]. The selectivity window, defined as HC₅₀ (hemolytic concentration 50%) / IC₅₀ (cancer cell inhibitory concentration), exceeds >5-10× depending on cell line [1]. Bovine lactoferricin (LfcinB), by comparison, exhibits an IC₅₀ of 64 μM against AGS gastric cancer cells with a narrower selectivity margin [3].

Selectivity index

Cross-study context

A549 IC₅₀ 5–10 µM; selectivity index (HC₅₀/IC₅₀) >5–10×

Reported cell-model selectivity context

MTT assay, 24 h; low HUVEC/erythrocyte toxicity

Evidence Dimension	Cancer cell cytotoxicity vs. normal cell toxicity
Target Compound Data	A549 IC₅₀: 5-10 μM; MCF-7, KB, MDA-MB-436: IC₅₀ values in similar low micromolar range; low hemolysis and low HUVEC cytotoxicity at lytic cancer cell concentrations; selectivity index (HC₅₀/IC₅₀) >5-10×
Comparator Or Baseline	Bovine lactoferricin B (LfcinB): IC₅₀ of 64 μM against AGS gastric cancer cells; KLAK-based peptides: IC₅₀ ranges 10-100 μM with variable hemolytic activity; conventional AMPs (magainin, cecropin): IC₅₀ 50-200 μM with narrower selectivity margins
Quantified Difference	SVS-1 demonstrates 5-10× selectivity window vs. <5× for many comparator AMPs; absolute IC₅₀ values 6-13× more potent than lactoferricin B on comparable assays (5-10 μM vs. 64 μM)
Conditions	MTT assay after 24 h peptide exposure; hemolysis assay with human erythrocytes after 1 h and 24 h incubation; cell lines cultured in standard media (DMEM/RPMI with 10% FBS)

Why This Matters

A selectivity index exceeding 5-10× is a critical procurement discriminator for researchers requiring cancer-specific lytic agents that minimize collateral damage to normal tissue in co-culture, organoid, or in vivo models.

• [1] Sinthuvanich C, Veiga AS, Gupta K, Gaspar D, Blumenthal R, Schneider JP. Anticancer β-hairpin peptides: membrane-induced folding triggers activity. J Am Chem Soc. 2012;134(14):6210-6217. View Source
• [2] Scipeptide.com. SVS-1 peptide. Product datasheet. Accessed 2026. View Source
• [3] Pan WR, Chen PW, Chen YL, Hsu HC, Lin CC, Chen WJ. Bovine lactoferricin B induces apoptosis of human gastric cancer cell line AGS by inhibition of autophagy at a late stage. J Dairy Sci. 2013;96(12):7511-7520. View Source

Serum Stability: L- vs. D-Enantiomer

SVS-1 L-enantiomer demonstrates moderate stability in serum with a half-life (t₁/₂) of approximately 6 hours, while its D-enantiomer displays enhanced protease resistance with a half-life exceeding 8 hours [1]. By comparison, many unmodified linear anticancer peptides (e.g., gomesin, certain lactoferricin derivatives) exhibit serum half-lives of <2-4 hours due to rapid proteolytic degradation [2]. The β-hairpin conformation adopted by SVS-1 upon membrane binding may confer partial protection against serum proteases relative to unstructured linear peptides, though the D-enantiomer offers superior stability for applications requiring extended circulation times [1].

Serum stability

Cross-study context

L-enantiomer t₁/₂ ~6 h; D-enantiomer t₁/₂ >8 h vs.

Supports enantiomer-dependent stability review

Incubation in serum, HPLC/LC-MS monitoring

Conjugate solubility

Direct comparison

~1000-fold aqueous solubility enhancement of paclitaxel when conjugated

Supports conjugate-carrier solubility research

Aqueous buffer pH 7.4; adjuvant-free formulation

Evidence Dimension	Serum stability (half-life)
Target Compound Data	SVS-1 L-enantiomer: t₁/₂ ~6 h in serum; SVS-1 D-enantiomer: t₁/₂ >8 h
Comparator Or Baseline	Linear anticancer/antimicrobial peptides (gomesin derivatives, unmodified lactoferricin fragments): t₁/₂ typically <2-4 h in serum; (KLAKLAK)₂ peptides: stability data limited but linear sequences generally susceptible to rapid proteolysis
Quantified Difference	SVS-1 L-enantiomer exhibits 1.5-3× longer serum half-life than typical linear anticancer peptides (6 h vs. <2-4 h); SVS-1 D-enantiomer extends half-life to >8 h (>2-4× improvement)
Conditions	Incubation in serum (source not specified; typical conditions: 37°C, 10-50% serum in culture medium); stability assessed by HPLC or LC-MS monitoring of intact peptide

Why This Matters

Extended serum half-life is essential for in vivo efficacy studies and preclinical development programs. Researchers requiring peptide stability beyond 4-6 hours for systemic administration should consider SVS-1 D-enantiomer over L-enantiomer or alternative linear peptides.

• [1] Chen L, Xiang Y, Zhou R, Huang Y. Cancer cell surface induced peptide folding allows intracellular translocation of drug. J Control Release. 2015;209:317-326. View Source
• [2] Fázio MA, Oliveira VX Jr, Bulet P, Miranda MT, Daffre S, Miranda A. Structure-activity relationship studies of gomesin: importance of the disulfide bridges for conformation, bioactivities, and serum stability. Biopolymers. 2006;84(2):205-218. View Source

Paclitaxel Conjugate Solubility Enhancement

Conjugation of the model hydrophobic drug paclitaxel (PTX) to SVS-1 improves the aqueous solubility of PTX by approximately 1000-fold [1]. This solubility enhancement is a direct consequence of SVS-1's membrane-induced folding and translocation mechanism, which enables intracellular delivery of attached cargo without requiring toxic solubilizing adjuvants (e.g., Cremophor EL) [1]. In contrast, free PTX has aqueous solubility of <1 μg/mL, and alternative peptide carriers such as cell-penetrating peptides (CPPs, e.g., TAT, penetratin) lack cancer cell selectivity and may deliver cargo non-specifically to both cancerous and normal cells. KLAK-based pro-apoptotic peptides (e.g., KLAKLAKKLAKLAK) require fusion to protein transduction domains for cellular entry and do not inherently possess drug solubilization capacity [2].

Conjugate solubility

Direct comparison

~1000-fold aqueous solubility enhancement of paclitaxel when conjugated

Supports conjugate-carrier solubility research

Aqueous buffer pH 7.4; adjuvant-free formulation

Evidence Dimension	Aqueous solubility enhancement of conjugated hydrophobic drug
Target Compound Data	SVS-1-PTX conjugate: ~1000-fold increased aqueous solubility relative to free PTX
Comparator Or Baseline	Free paclitaxel: aqueous solubility <1 μg/mL; CPP-conjugated PTX (e.g., TAT-PTX): variable solubility improvement but lacks cancer cell selectivity; KLAK peptide: no inherent drug solubilization capacity; requires external delivery vehicle
Quantified Difference	~1000-fold solubility enhancement for SVS-1-PTX conjugate vs. free PTX; SVS-1 enables adjuvant-free formulation whereas free PTX requires Cremophor EL or albumin carriers
Conditions	Aqueous buffer (pH 7.4) solubility assessment; in vitro delivery to cancer cells; in vivo tumor delivery in murine xenograft models

Why This Matters

This dual-function capability (selective cancer cell targeting PLUS drug solubilization/delivery) positions SVS-1 peptide acetate as a unique research tool for developing targeted peptide-drug conjugates without requiring separate solubilizing excipients or additional targeting moieties.

• [1] Chen L, Xiang Y, Zhou R, Huang Y. Cancer cell surface induced peptide folding allows intracellular translocation of drug. J Control Release. 2015;209:317-326. View Source
• [2] Kim HY, Kim S, Youn H, Chung JK, Shin DH, Lee K. The cell penetrating ability of the proapoptotic peptide, KLAKLAKKLAKLAK fused to the N-terminal protein transduction domain of translationally controlled tumor protein, MIIYRDLISH. Biomaterials. 2011;32(22):5262-5268. View Source

SVS-1 Peptide Acetate: Application Scenarios

Cancer-Selective Lysis in Co-Culture Models

SVS-1 peptide acetate is ideally suited for experiments requiring selective elimination of cancer cells in heterogeneous cell populations, such as tumor-stroma co-culture systems or patient-derived organoid models. The peptide's selectivity index >5-10× (cancer cell IC₅₀ vs. normal cell toxicity) [1] enables preferential ablation of A549, MCF-7, KB, or MDA-MB-436 carcinoma cells while preserving adjacent HUVEC or fibroblast populations. This application leverages SVS-1's membrane-induced folding mechanism, which restricts activation to negatively charged cancer cell surfaces [1]. Researchers should validate optimal dosing (5-10 μM range) for their specific cell line and co-culture conditions.

Adjuvant-Free Peptide-Drug Conjugates

SVS-1 peptide acetate serves as a dual-function carrier platform for targeted intracellular delivery of hydrophobic small molecules that have been eliminated from development pipelines due to poor aqueous solubility [2]. Conjugation to SVS-1 can enhance aqueous solubility of hydrophobic payloads by up to ~1000-fold (as demonstrated with paclitaxel) [2], eliminating the need for toxic solubilizing adjuvants such as Cremophor EL. The SVS-1 D-enantiomer (t₁/₂ >8 h) [2] is recommended for in vivo delivery applications requiring extended systemic circulation, while the L-enantiomer (t₁/₂ ~6 h) [2] may suffice for in vitro or short-term ex vivo applications.

In Vivo Studies with Extended Serum Stability

For in vivo tumor xenograft studies or systemic administration protocols where peptide half-life is a critical parameter, the SVS-1 D-enantiomer (t₁/₂ >8 h) [2] should be selected over the L-enantiomer (t₁/₂ ~6 h) [2] or alternative linear anticancer peptides (t₁/₂ typically <2-4 h) [3]. The extended stability enables sustained therapeutic exposure following intraperitoneal or intravenous administration, reducing the frequency of dosing required to maintain efficacious plasma concentrations. This differential is particularly relevant for studies comparing SVS-1-based therapeutics against small-molecule chemotherapeutics with differing pharmacokinetic profiles.

Mechanistic Studies of Membrane-Induced Folding

SVS-1 peptide acetate represents a validated model system for investigating conditional peptide folding at membrane interfaces. The peptide's binary folding behavior (unfolded in aqueous solution; β-hairpin upon anionic membrane contact) [1] provides a clean experimental system for circular dichroism, fluorescence spectroscopy, and molecular dynamics simulations of membrane-induced conformational transitions [4]. Zeta potential studies using SVS-1 can elucidate the relationship between membrane charge neutralization kinetics and lytic efficacy—a phenomenon where SVS-1 diverges mechanistically from conventional AMPs [5]. This application is appropriate for biophysics laboratories studying peptide-membrane interactions, antimicrobial peptide mechanisms, or structure-based design of membrane-active therapeutics.

Application

Selection Property

Validation Focus

Cancer-stroma co-culture lysis studies

Membrane-selective activation

Cell-type selectivity and dosing range validation

Peptide-drug conjugate carrier studies

Conjugate solubility enhancement

Payload solubilization and intracellular delivery review

In vivo tumor model pharmacokinetic studies

Enantiomer stability profile

Serum half-life and exposure monitoring

Membrane-induced folding biophysics

Conditional folding behavior

Spectroscopy and zeta potential endpoints

• [1] Sinthuvanich C, Veiga AS, Gupta K, Gaspar D, Blumenthal R, Schneider JP. Anticancer β-hairpin peptides: membrane-induced folding triggers activity. J Am Chem Soc. 2012;134(14):6210-6217. View Source
• [2] Chen L, Xiang Y, Zhou R, Huang Y. Cancer cell surface induced peptide folding allows intracellular translocation of drug. J Control Release. 2015;209:317-326. View Source
• [3] Fázio MA, Oliveira VX Jr, Bulet P, Miranda MT, Daffre S, Miranda A. Structure-activity relationship studies of gomesin: importance of the disulfide bridges for conformation, bioactivities, and serum stability. Biopolymers. 2006;84(2):205-218. View Source
• [4] Reid KA. Simulation of membrane proteins and lipids: dynamic behavior of a small antimicrobial peptide. Emory University ETD. 2018. View Source
• [5] Gaspar D, Veiga AS, Sinthuvanich C, Schneider JP, Castanho MARB. Anticancer peptide SVS-1: efficacy precedes membrane neutralization. Biochemistry. 2012;51(32):6263-6265. View Source